3-fluoro-4-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C18H15FN2O2S/c1-23-16-5-4-12(9-15(16)19)18(22)21-10-13-3-2-7-20-17(13)14-6-8-24-11-14/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key: AMMSDFGFWVXDCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=C(N=CC=C2)C3=CSC=C3)F
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

The compound “3-fluoro-4-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of “this compound”, related compounds have been synthesized using various methods. For instance, novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Scientific Research Applications

Medical Imaging and Neurology

• Serotonin 1A Receptors in Alzheimer's Disease : A compound structurally similar to "3-fluoro-4-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide" was used as a selective serotonin 1A (5-HT(1A)) molecular imaging probe in PET studies for quantifying 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. These studies highlighted the potential of fluorinated benzamides in neurological imaging and research, especially in understanding the progression of neurodegenerative diseases (Kepe et al., 2006).

Kinase Inhibition for Cancer Treatment

• Met Kinase Inhibitors : Research on N-substituted benzamides, akin to the compound of interest, led to the discovery of potent inhibitors against the Met kinase superfamily, demonstrating the importance of such compounds in developing cancer therapeutics. One such compound showed promising results in preclinical models of gastric carcinoma, underscoring the therapeutic potential of fluorinated benzamides in oncology (Schroeder et al., 2009).

Fluorinated Compounds for Chemical Synthesis

• Synthesis of Fluorinated Heterocyclic Compounds : The utility of fluorinated acrylic building blocks in synthesizing various fluorine-bearing compounds has been demonstrated, which could extend to the synthesis and study of compounds like "this compound" for diverse scientific applications, including materials science and medicinal chemistry (Shi et al., 1996).